Cas no 94071-56-4 ( )

  structure
  structure
Product Name: 
CAS No:94071-56-4
MF:C6H7NO
MW:109.125881433487
CID:1000600
PubChem ID:12755
Update Time:2025-04-20

  Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Pyridinone, 1-methyl-, dimer
    • AKOS006306699
    • MFCD00006520
    • M0412
    • EINECS 211-777-2
    • 1-Methyl-2-oxopyridine
    • UNII-NY6MVO4K7R
    • DS-14672
    • 1-methyl-1,2-dihydropyridin-2-one
    • EN300-122028
    • F0001-1804
    • InChI=1/C6H7NO/c1-7-5-3-2-4-6(7)8/h2-5H,1H
    • 2(1H)-PYRIDONE, 1-METHYL-
    • 1-methylpyridin-2-one
    • N-Methylpyridone
    • 1-Methyl-2-pyridinone
    • NY6MVO4K7R
    • N-Methyl-2-pyridone
    • 1-Methyl-2(1H)-pyridone
    • 1-Methylpyridine-2-one
    • 1-methyl-1H-pyridin-2-one
    • SY023863
    • 1-Methyl-2(1H)-pyridinone
    • 694-85-9
    • 1-Methyl-1,2-dihydro-2-pyridinone
    • AC-907/25014126
    • CHEMBL12607
    • AKOS015891684
    • DTXSID8061008
    • A9192
    • BRN 0107805
    • 1-methylpyridin-1-ium-2-ol
    • 859803-97-7
    • NSC9383
    • 5-21-07-00109 (Beilstein Handbook Reference)
    • NSC-176168
    • NS00036863
    • SCHEMBL9496826
    • NSC 9383
    • FT-0632827
    • 2(1H)-Pyridinone, 1-methyl-
    • AI3-11540
    • N-methylpyridinium oxide
    • 1-Methyl-2-pyridone
    • N-Methyl-2-pyridone, >=99%
    • CHEBI:194916
    • Pyridinium,2-hydroxy-1-methyl-,inner salt
    • 94071-56-4
    • 1-methylpyridin-2(1H)-one
    • NSC176168
    • NSC-9383
    • SCHEMBL17685
    • CS-0063949
    • SCHEMBL25572898
    • DB-019243
    •  
    • Inchi: 1S/C6H7NO/c1-7-5-3-2-4-6(7)8/h2-5H,1H3
    • InChI Key: DVVGIUUJYPYENY-UHFFFAOYSA-N
    • SMILES: O=C1C=CC=CN1C

Computed Properties

  • Exact Mass: 109.052763847g/mol
  • Monoisotopic Mass: 109.052763847g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 20.3Ų
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